Cas no 877637-49-5 (6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-(naphthalen-1-yl)acetate)

• Product Name: 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-(naphthalen-1-yl)acetate
• CAS No: 877637-49-5
• MF: C₂₃H₁₈N₂O₄S
• MW: 418.465024471283
• CID: 6293327
• PubChem ID: 18572369
• Update Time: 2025-10-29

6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-(naphthalen-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-(naphthalen-1-yl)acetate
• SR-01000020493
• AKOS024654885
• SR-01000020493-1
• 877637-49-5
• 6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 2-(naphthalen-1-yl)acetate
• [6-[(4-methylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 2-naphthalen-1-ylacetate
• 6-(((4-methylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-(naphthalen-1-yl)acetate
• F2510-0257

• Inchi： 1S/C23H18N2O4S/c1-15-9-10-24-23(25-15)30-14-18-12-20(26)21(13-28-18)29-22(27)11-17-7-4-6-16-5-2-3-8-19(16)17/h2-10,12-13H,11,14H2,1H3
• InChI Key： JLKJYTPTGZIGEA-UHFFFAOYSA-N
• SMILES： S(C1N=CC=C(C)N=1)CC1=CC(C(=CO1)OC(CC1=CC=CC2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 418.09872823g/mol
• Monoisotopic Mass: 418.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-(naphthalen-1-yl)acetate

Recent Advances in the Study of 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-(naphthalen-1-yl)acetate (CAS: 877637-49-5)

The compound 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-(naphthalen-1-yl)acetate (CAS: 877637-49-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic challenges and innovative approaches to obtaining 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-(naphthalen-1-yl)acetate. Researchers have employed advanced techniques such as multi-step organic synthesis and catalytic methods to achieve high yields and purity. The compound's structural complexity, characterized by the presence of a pyranone core, a pyrimidine sulfide moiety, and a naphthalene acetate group, has been a focal point of these synthetic efforts.

In terms of biological activity, preliminary in vitro studies have demonstrated that 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-(naphthalen-1-yl)acetate exhibits promising inhibitory effects against certain enzymes and receptors implicated in inflammatory and oncogenic pathways. Specifically, the compound has shown affinity for kinases and other signaling molecules, suggesting its potential as a lead compound for the development of novel therapeutics. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its pharmacological properties.

The potential applications of this compound extend beyond its immediate biological activity. Researchers are exploring its utility as a chemical probe to study protein-ligand interactions and as a scaffold for the design of derivatives with enhanced selectivity and potency. Additionally, computational modeling and structure-activity relationship (SAR) studies are being conducted to identify key structural features that contribute to its bioactivity, paving the way for rational drug design.

In conclusion, 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-(naphthalen-1-yl)acetate (CAS: 877637-49-5) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural attributes and preliminary biological data warrant continued exploration, with the ultimate goal of developing novel therapeutic agents. Future research should focus on optimizing its synthetic route, expanding its biological profiling, and advancing its preclinical development.